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Compound of Interest

Compound Name: kadsuphilol B

Cat. No.: B15239646

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
kadsuphilol B, a dibenzocyclooctadiene lignan isolated from Kadsura philippinensis. The
information presented herein is crucial for the identification, characterization, and further
development of this natural product. The data is compiled from the original structure elucidation
study by Shen et al. (2007).

Mass Spectrometry Data

High-resolution electrospray ionization mass spectrometry (HRESIMS) was utilized to
determine the molecular formula of kadsuphilol B.

Calculated Mass Found Mass
Compound Molecular Formula

[M+Na]* [M+Na]*
Kadsuphilol B C29H34010 593.2008 593.1993

Nuclear Magnetic Resonance (NMR) Data

The structural elucidation of kadsuphilol B was achieved through extensive 1D and 2D NMR
spectroscopy. The *H and 3C NMR data were acquired in CDCIs at 400 MHz and 100 MHz,
respectively.
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H NMR Spectroscopic Data

Position OH (ppm) Multiplicity J (Hz)
1 6.64 S

4 6.81 s

6 4.60 d 11.2

7 2.25 m

8 2.15 m

9 4.68 d 9.6
10a 2.05 m

108 1.75 m

11 5.15 S

17-Me 1.05 d 7.2
18-Me 0.88 d 7.2
2'-OH 5.65 br s

3-OH 5.68 brs

2-OMe 3.87 s

3-OMe 3.90 S

12-OMe 3.78 S

13-OMe 3.75 S

14-OMe 3.32 s

Angeloyl

2" 6.10 qaq 7.2,1.2
3"-Me 1.98 dq 7.2,1.2
4"-Me 1.85 qd 1.2,1.2
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13C NMR Spectroscopic Data
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Position o6C (ppm)
1 109.9
2 151.8
3 151.6
4 112.9
5 135.2
6 78.9
7 44.5
8 33.1
9 71.5
10 42.3
11 81.9
12 139.8
13 141.2
14 86.1
15 1325
16 125.1
17-Me 14.2
18-Me 19.8
2-OMe 56.1
3-OMe 56.0
12-OMe 61.1
13-OMe 60.9
14-OMe 51.0
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Angeloyl

1" 167.8
2" 127.9
3" 138.1
4"-Me 15.8
5"-Me 20.5

Experimental Protocols

General Experimental Procedures: Optical rotations were measured on a JASCO P-1020
polarimeter. UV spectra were obtained on a Hitachi U-3210 spectrophotometer. IR spectra
were recorded on a Shimadzu IR-470 spectrometer. NMR spectra were recorded on a Varian
Unity Plus 400 spectrometer. HRESIMS were measured on a Bruker APEX Il mass

spectrometer.

Plant Material: The stems of Kadsura philippinensis were collected from Lai-I, Pingtung County,
Taiwan, in August 2003.

Extraction and Isolation: The air-dried stems of K. philippinensis (10 kg) were extracted with
MeOH. The MeOH extract was partitioned between EtOAc and H20. The EtOAc-soluble
portion was subjected to a series of chromatographic techniques, including silica gel column

chromatography, to yield kadsuphilol B.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the spectroscopic analysis and
structure elucidation of a natural product like kadsuphilol B.
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Caption: Workflow of Natural Product Structure Elucidation.
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 To cite this document: BenchChem. [Spectroscopic Data and Analysis of Kadsuphilol B: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15239646#spectroscopic-data-nmr-ms-of-
kadsuphilol-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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